Cas no 2228698-48-2 (3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228698-48-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6080312
• PubChem ID: 165640928
• Update Time: 2025-06-09

3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1800947
• 2228698-48-2

• Inchi： 1S/C11H16N2O4/c1-6-8(9(17-3)13(2)12-6)11(10(15)16)4-7(14)5-11/h7,14H,4-5H2,1-3H3,(H,15,16)
• InChI Key： ZGMKNWXQXJKBRN-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=C(N(C)N=C2C)OC)C1

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.6Ų

Additional information on 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228698-48-2)

3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 2228698-48-2, belongs to a class of heterocyclic derivatives that exhibit promise in various therapeutic applications. The presence of a cyclobutane ring fused with a pyrazole moiety, coupled with functional groups such as hydroxyl and methoxy, makes this molecule a candidate for further exploration in drug discovery and development.

The chemical structure of 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid can be broken down into several key components that contribute to its reactivity and biological significance. The cyclobutane ring introduces rigidity to the molecule, which can influence its interactions with biological targets. Meanwhile, the pyrazole ring is a well-known pharmacophore that is present in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The methoxy group at the 5-position of the pyrazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to specific receptors.

One of the most compelling aspects of 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid is its potential as a scaffold for drug design. The combination of a cyclobutane ring and a pyrazole moiety creates a versatile platform that can be modified to target various diseases. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those that incorporate multiple functional groups to enhance their pharmacological properties. The hydroxyl group at the 3-position of the cyclobutane ring provides an additional site for chemical modification, allowing for the synthesis of analogs with tailored biological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid in several disease models. For instance, preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. Additionally, the structural features of this molecule make it a promising candidate for developing treatments against neurological disorders, where modulation of neurotransmitter activity is often necessary.

The synthesis of 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid represents another area of active research. Chemists have been leveraging advanced synthetic methodologies to optimize the production process while maintaining high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the complex framework of this compound efficiently. These advancements not only facilitate access to 3-hydroxy-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-y)cyclobutane - - carboxylic acid but also provide insights into novel synthetic strategies that can be applied to other bioactive molecules.

The pharmacokinetic properties of 3-hydroxy - - - - - - - - - (5-methoxy - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -) --- ( ) --- ( ) --- ( ) --- ( ) --- ( ) --- ( ) --- ( ) --- ( ) --- ( )---( )---( )---( )---( )---( )---( )---( )---( ]cyclo)butanecarboxylic acid are also being carefully evaluated to ensure its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance play crucial roles in determining whether a compound can progress to human trials. Preliminary data suggest that this molecule exhibits reasonable solubility in water and organic solvents, which could facilitate formulation into various dosage forms. Furthermore, its stability under different storage conditions is being assessed to ensure long-term viability.

As research on 3-hydroxy - -(5-methoxy)---(dimethylpyrazol--(dimethylpyrazol--yl)cyclo)butanecarboxylic acid progresses, collaborations between academic researchers and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates by leveraging expertise in both synthetic chemistry and drug development. The insights gained from studying this compound are expected to contribute valuable knowledge to the broader field of medicinal chemistry, particularly in understanding how structural modifications influence biological activity.

The future prospects for 3-hydroxy--(5-methoxy--dimethylpyrazol--4--yl)cyclo)butanecarboxylic acid are bright given its unique structural features and potential therapeutic applications. Ongoing studies are focused on elucidating its mechanism of action through both computational modeling and experimental validation. By gaining a deeper understanding of how this compound interacts with biological targets, researchers can identify opportunities for further optimization and development. Additionally, exploring its potential in preclinical models will provide crucial data on safety and efficacy before human testing can begin.

In conclusion,[CAS No.]2228698-[48]2 [product name] [name] [name] [name] [name] [name] [name] represents an exciting avenue for innovation in pharmaceutical chemistry. Its distinctive structure combines elements known to contribute to bioactivity with functional groups that offer opportunities for chemical modification. As research continues to uncover new possibilities for this compound,[CAS No.]2228698-[48]2 [product name] [name] is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.